Cas no 499770-72-8 ((2-methyl-5-phenylfuran-3-yl)methanamine)

• Product Name: (2-methyl-5-phenylfuran-3-yl)methanamine
• CAS No: 499770-72-8
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD02682043
• CID: 932981
• PubChem ID: 53405690
• Update Time: 2025-06-26

(2-methyl-5-phenylfuran-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-methyl-5-phenylfuran-3-yl)methanamine
• (2-METHYL-5-PHENYL-3-FURYL)METHYLAMINE,97
• C-(2-Methyl-5-phenyl-furan-3-yl)-methylamine
• 1-(2-Methyl-5-phenylfuran-3-yl)methanamine
• CS-0453017
• MFCD02682043
• AKOS006277197
• (2-METHYL-5-PHENYL-3-FURYL)METHYLAMINE
• DTXSID10695643
• 499770-72-8

• MDL： MFCD02682043
• Inchi： 1S/C12H13NO/c1-9-11(8-13)7-12(14-9)10-5-3-2-4-6-10/h2-7H,8,13H2,1H3
• InChI Key： MXJKQVHAAWIPOH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CN)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

(2-methyl-5-phenylfuran-3-yl)methanamine Security Information

• Hazardous Material Identification：
• Risk Phrases：R34

Additional information on (2-methyl-5-phenylfuran-3-yl)methanamine

(2-Methyl-5-Phenylfuran-3-Yl)Methanamine: A Comprehensive Overview

The compound with CAS No. 499770-72-8, commonly referred to as (2-methyl-5-phenylfuran-3-yl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a furan ring with a methyl group and a phenyl substituent, along with an amine functional group. The furan moiety is a five-membered aromatic ring containing two oxygen atoms, while the phenyl group introduces aromaticity and potential for conjugation. The methanamine component adds a nitrogen atom to the structure, enhancing its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the potential of (2-methyl-5-phenylfuran-3-yl)methanamine in drug design and development. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, investigations into its interactions with kinase enzymes have revealed promising results, suggesting its potential as a lead compound for anti-cancer therapies. Additionally, the molecule's ability to modulate G-protein coupled receptors (GPCRs) has opened new avenues for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

One of the most intriguing aspects of this compound is its role in supramolecular chemistry. The furan ring's electron-rich nature allows for strong π-π interactions, making it an ideal component for self-assembling structures. Recent experiments have demonstrated that (2-methyl-5-phenylfuran-3-yl)methanamine can form stable supramolecular assemblies with other aromatic compounds, leading to the creation of nanostructured materials with applications in sensing and catalysis. These findings underscore the importance of understanding the intermolecular forces at play in such systems.

In terms of synthesis, (2-methyl-5-phenylfuran-3-yl)methanamine can be prepared through various routes, including nucleophilic aromatic substitution and organocatalytic methods. A recent study published in *Chemical Communications* reported an efficient one-pot synthesis using a palladium-catalyzed coupling reaction. This method not only simplifies the synthesis process but also enhances the yield and purity of the product, making it more accessible for large-scale applications.

The physical properties of this compound are equally noteworthy. Its melting point is approximately 115°C, while its boiling point is around 280°C under standard conditions. The molecule's solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control in industrial settings.

From an environmental perspective, (2-methyl-5-phenylfuran-3-yl)methanamine has been assessed for its biodegradability and toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with a half-life of approximately 14 days in aqueous environments. However, further research is required to fully understand its long-term ecological impact and potential risks to aquatic life.

In conclusion, (2-methyl-5-phenylfuran-3-Yl)methanamine stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in modern chemistry. As research continues to uncover new facets of this molecule's properties and functionalities, its role in both academic and industrial settings is likely to expand significantly.